4-Cyclobutyl-2-fluoroaniline

• Molecular Formula: C10H12FN
• Molecular Weight: 165.21 g/mol
• IUPAC Name: 4-cyclobutyl-2-fluoroaniline
• InChI: InChI=1S/C10H12FN/c11-9-6-8(4-5-10(9)12)7-2-1-3-7/h4-7H,1-3,12H2
• InChI Key: UPVQJAUHZOXUAS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=CC(=C(C=C2)N)F

Description

4-Cyclobutyl-2-fluoroaniline is a useful research compound. Its molecular formula is C10H12FN and its molecular weight is 165.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-cyclobutyl-2-fluoro-nitrobenzene (0.5 g, 2.6 mmol) in IMS (5 mL) was degassed with argon for 2 minutes, before 10% Pd/C (0.05 g) was added, and a balloon of hydrogen affixed. The resultant mixture was stirred for 18 hours at room temperature, before being flushed with nitrogen and filtered through hyflo®. The filtrate was concentrated in vacuo to afford the title compound as an orange/red oil (0.31 g, 74%). 1H NMR (CDCl3): 6.84 (1H, d, J=12.3 Hz), 6.77 (1H, d, J=8.1 Hz), 6.70 (1H, t, J=9.1 Hz), 3.58 (2H, broad), 3.42 (1H, m), 2.28 (2H, m), 2.01 (3H, m), 1.82 (1H, m).